Cas no 2060025-12-7 (3,5-dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid)

• Product Name: 3,5-dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
• CAS No: 2060025-12-7
• MF: C₁₁H₈Cl₂O₂
• MW: 243.08602142334
• MDL: MFCD30498278
• CID: 5173446
• PubChem ID: 137703160
• Update Time: 2025-07-09

3,5-dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 3,5-dichloro-1,1a,6,6a-tetrahydro-
• 3,5-dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

• MDL： MFCD30498278
• Inchi： 1S/C11H8Cl2O2/c12-4-1-6-5(8(13)2-4)3-7-9(6)10(7)11(14)15/h1-2,7,9-10H,3H2,(H,14,15)
• InChI Key： QBWYIRWRTRCYJO-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=C(Cl)C=C1Cl

Additional information on 3,5-dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

3,5-Dichloro-1H,1aH,6H,6aH-Cyclopropaaindene-1-Carboxylic Acid

3,5-Dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid (CAS No. 2060025-12-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of cyclopropaaindene derivatives, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule features a cyclopropaaindene ring system, which is a fused bicyclic structure combining a cyclopropane ring with an indene framework. This structural arrangement imparts the compound with distinctive electronic and steric properties.

The presence of two chlorine atoms at the 3 and 5 positions of the indene ring introduces additional functionalization to the molecule. Chlorine substitution is a common strategy in organic synthesis to modulate the physical and chemical properties of compounds. In this case, the chlorine substituents enhance the compound's stability and reactivity, making it a valuable precursor for further chemical transformations. Recent studies have highlighted the role of such chlorinated derivatives in bioisosteric replacements, where they serve as substitutes for other functional groups in medicinal chemistry.

The carboxylic acid group attached to the cyclopropaaindene core adds another layer of functionality to this compound. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification and amidation. These reactions are pivotal in synthesizing more complex molecules with tailored properties. For instance, derivatives of this compound have been explored as potential candidates for polymerizable monomers, contributing to the development of advanced polymers with unique mechanical and thermal characteristics.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare 3,5-dichloro-cyclopropaaindene carboxylic acid and its derivatives. One notable approach involves the use of transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura coupling, to assemble the bicyclic framework with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for applications in pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in several areas. Its unique structure makes it an attractive candidate for nonlinear optical materials, where its nonlinear refractive index can be exploited for applications in optical communication systems. Additionally, studies have demonstrated that derivatives of this compound exhibit antimicrobial activity, suggesting potential uses in therapeutic agents against bacterial infections.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3,5-dichloro-cyclopropaaindene carboxylic acid under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings indicate that under aerobic conditions, the compound undergoes oxidative degradation via enzymatic pathways, highlighting its potential compatibility with eco-friendly chemical processes.

In summary, 3,5-dichloro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid (CAS No. 2060025-12-7) is a multifaceted compound with a rich structural framework that lends itself to diverse applications across chemistry and materials science. Its unique properties continue to inspire innovative research directions aimed at unlocking its full potential while ensuring its safe and sustainable use.